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molecular formula C6H8Cl2N4 B8511012 2-Amino-4-chloro-6-(1-chloroisopropyl)-1,3,5-triazine

2-Amino-4-chloro-6-(1-chloroisopropyl)-1,3,5-triazine

Cat. No. B8511012
M. Wt: 207.06 g/mol
InChI Key: ZFYLLTKRBLNVJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07002011B1

Procedure details

Chlorine gas was passed at 20 to 25° C. into a suspension of 110 g of 2-amino-4-methylthio-6-(1-chloroisopropyl)-1,3,5-triazine in 0.75 l of glacial acetic acid (30 min). The reaction mixture was stirred for 30 min at approx. 20° C., sprayed with nitrogen gas for 1 h at room temperature, poured into 3.75 l of ice-cold aqueous solution of 260 g of sodium hydroxide and stirred for 5 min. After filtration with suction and drying, 83 g (80%) of 2-amino-4-chloro-6-(1-chloroisopropyl)-1,3,5-triazine were obtained as a white powder (m.p. 110° C.); 1H NMR (CDCl3): δ=1.9 (s, 6 H), 6.0 (s br., 2 H).
Name
Chlorine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-amino-4-methylthio-6-(1-chloroisopropyl)-1,3,5-triazine
Quantity
110 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
0.75 L
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
3.75 L
Type
reactant
Reaction Step Two
Name
sodium hydroxide
Quantity
260 g
Type
reactant
Reaction Step Two
Name
2-amino-4-chloro-6-(1-chloroisopropyl)-1,3,5-triazine
Yield
80%

Identifiers

REACTION_CXSMILES
[Cl:1]Cl.[NH2:3][C:4]1[N:9]=[C:8](SC)[N:7]=[C:6]([C:12]([Cl:15])([CH3:14])[CH3:13])[N:5]=1.[OH-].[Na+]>C(O)(=O)C>[NH2:3][C:4]1[N:9]=[C:8]([Cl:1])[N:7]=[C:6]([C:12]([Cl:15])([CH3:14])[CH3:13])[N:5]=1 |f:2.3|

Inputs

Step One
Name
Chlorine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCl
Name
2-amino-4-methylthio-6-(1-chloroisopropyl)-1,3,5-triazine
Quantity
110 g
Type
reactant
Smiles
NC1=NC(=NC(=N1)SC)C(C)(C)Cl
Name
acetic acid
Quantity
0.75 L
Type
solvent
Smiles
C(C)(=O)O
Step Two
[Compound]
Name
ice
Quantity
3.75 L
Type
reactant
Smiles
Name
sodium hydroxide
Quantity
260 g
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
20 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 30 min at approx. 20° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
sprayed with nitrogen gas for 1 h at room temperature
Duration
1 h
STIRRING
Type
STIRRING
Details
stirred for 5 min
Duration
5 min
FILTRATION
Type
FILTRATION
Details
After filtration with suction
CUSTOM
Type
CUSTOM
Details
drying

Outcomes

Product
Details
Reaction Time
 30 min
Name
2-amino-4-chloro-6-(1-chloroisopropyl)-1,3,5-triazine
Type
product
Smiles
NC1=NC(=NC(=N1)Cl)C(C)(C)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 83 g
YIELD: PERCENTYIELD 80%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.